Cas no 20778-47-6 (1,1-Cyclopropanediacetonitrile)

• Product Name: 1,1-Cyclopropanediacetonitrile
• CAS No: 20778-47-6
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD10687162
• CID: 51646
• PubChem ID: 12530957
• Update Time: 2025-11-02

1,1-Cyclopropanediacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Cyclopropane-1,1-diyl)diacetonitrile
• 1,1-Cyclopropanediacetonitrile
• 2-[1-(cyanomethyl)cyclopropyl]acetonitrile
• Cyclopropanesulfonamide
• (1-cyanomethylcyclopropyl)acetonitrile
• 1,1-bis(cyanomethyl)cyclopropane
• 1,1-Bis-cyanmethyl-cyclopropan
• 1,1-Di-(cyanomethyl)cyclopropan
• cyclopropane-1,1-diacetonitrile
• MFCD10687162
• SCHEMBL1963806
• L-4-CHLOROPHENYLALANINEMETHYLESTERHCL
• CS-0171560
• 20778-47-6
• (1-Cyanomethyl-cyclopropyl)-acetonitrile
• AKOS006305748
• SY239701
• AS-37204
• 2,2 inverted exclamation mark -(Cyclopropane-1,1-diyl)diacetonitrile
• UZFFTUDTQFIMFY-UHFFFAOYSA-N
• DTXSID00501522

• MDL： MFCD10687162
• Inchi： 1S/C7H8N2/c8-5-3-7(1-2-7)4-6-9/h1-4H2
• InChI Key： UZFFTUDTQFIMFY-UHFFFAOYSA-N
• SMILES： N#CCC1(CC#N)CC1

Computed Properties

• Exact Mass: 120.06900
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.057
• Boiling Point: 298 ºC
• Flash Point: 149 ºC
• Refractive Index: 1.4578
• PSA: 47.58000
• LogP: 1.59396

1,1-Cyclopropanediacetonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Storage Condition：Room temperature

Additional information on 1,1-Cyclopropanediacetonitrile

Comprehensive Analysis of 1,1-Cyclopropanediacetonitrile (CAS No. 20778-47-6): Properties, Applications, and Industry Trends

1,1-Cyclopropanediacetonitrile (CAS No. 20778-47-6) is a specialized organic compound with a unique cyclopropane backbone and dual nitrile functional groups. This structure grants it exceptional reactivity, making it a valuable intermediate in fine chemical synthesis, pharmaceutical research, and material science. The compound's high purity and thermal stability have garnered attention in industries seeking sustainable and efficient chemical solutions. Recent studies highlight its potential in green chemistry applications, aligning with global trends toward eco-friendly production methods.

In pharmaceutical development, 1,1-Cyclopropanediacetonitrile serves as a precursor for heterocyclic compounds, which are pivotal in drug discovery. Researchers are exploring its role in synthesizing novel anticancer agents and antiviral drugs, addressing urgent healthcare challenges. Its ability to form stable intermediates under mild conditions reduces energy consumption—a key factor for labs prioritizing carbon footprint reduction. This aligns with frequent search queries like "sustainable nitrile compounds" or "cyclopropane derivatives in medicine," reflecting growing market interest.

The material science sector utilizes CAS 20778-47-6 to engineer advanced polymeric materials with enhanced mechanical strength. Its dual nitrile groups enable cross-linking reactions, improving polymer durability—a feature highly sought after in automotive and aerospace coatings. Online discussions often focus on "high-performance polymer additives," where this compound's low volatility and compatibility with resins make it a standout candidate. Analytical techniques like HPLC and GC-MS confirm its consistency, meeting stringent industry standards.

From a synthetic chemistry perspective, 1,1-Cyclopropanediacetonitrile enables ring-opening reactions and nucleophilic substitutions, offering versatile pathways for complex molecule construction. Laboratories frequently search for "cyclopropane ring functionalization methods" or "nitrile group activation," topics where this compound demonstrates remarkable utility. Its solubility in polar aprotic solvents (e.g., DMF, DMSO) facilitates reactions while minimizing byproduct formation—an advantage documented in recent peer-reviewed journals.

Market analysts note rising demand for 20778-47-6 in Asia-Pacific regions, driven by expanding pharmaceutical R&D infrastructure. Regulatory compliance remains streamlined, as the compound falls outside restricted categories, though proper industrial hygiene protocols are recommended during handling. FAQs like "Is 1,1-Cyclopropanediacetonitrile biodegradable?" are addressed by its moderate environmental persistence, with hydrolysis studies showing predictable degradation under alkaline conditions—a critical consideration for ESG-focused manufacturers.

Innovative applications continue to emerge, including its use in organic electronics as a dielectric layer modifier. The compound's electron-withdrawing properties enhance charge transport efficiency in thin-film devices, a hot topic in "next-gen semiconductor materials" forums. With patents filed for related technologies in 2023–2024, 1,1-Cyclopropanediacetonitrile demonstrates enduring relevance across interdisciplinary fields.